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Compound of Interest

Compound Name: Trimethylol Propane Tribenzoate

Cat. No.: B167215

Introduction

Polyvinyl chloride (PVC) is a versatile and widely used thermoplastic polymer. Its properties
can be tailored for a vast range of applications, from rigid pipes to flexible films, through the
addition of plasticizers. Traditional phthalate-based plasticizers have come under scrutiny due
to health and environmental concerns. This has driven the demand for alternative, high-
performance plasticizers. Trimethylolpropane tribenzoate (TMPTB) is a non-phthalate
plasticizer that offers excellent performance characteristics.[1][2] This application note provides
a detailed protocol for the formulation of flexible PVC using TMPTB and an evaluation of its
effects on the mechanical and thermal properties of the resulting material. TMPTB, a triester of
trimethylolpropane and benzoic acid, is known for its high thermal stability, low volatility, and
ability to impart good flexibility and durability to polymers.[2][3]

Materials and Methods
Materials

PVC Resin (K-value 67)

Trimethylolpropane Tribenzoate (TMPTB)

Dioctyl Phthalate (DOP) - as a control

Calcium-Zinc (Ca/Zn) heat stabilizer

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b167215?utm_src=pdf-interest
http://www.deyerchem.com/products_detail_e/id/36.html
https://www.nbinno.com/article/plasticizers/high-performance-coatings-role-trimethylolpropane-tribenzoate-durability-finish-xb
https://www.nbinno.com/article/plasticizers/high-performance-coatings-role-trimethylolpropane-tribenzoate-durability-finish-xb
https://www.benchchem.com/product/b167215
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Stearic Acid (lubricant)

Experimental Protocol: Preparation of Flexible PVC
Sheets

Compounding: The PVC resin, plasticizer (TMPTB or DOP), heat stabilizer, and lubricant are
weighed according to the formulations listed in Table 1. The components are then dry-
blended in a high-speed mixer.

Milling: The dry blend is then processed on a two-roll mill at a temperature of 160-170°C.
The material is milled for 5-10 minutes to ensure a homogeneous melt.

Molding: The milled PVC sheet is then compression molded into plaques of desired
thickness at a temperature of 175°C and a pressure of 10 MPa for 5 minutes.

Conditioning: The molded plaques are conditioned at 23 + 2°C and 50 + 5% relative humidity
for at least 24 hours before testing.

Experimental Protocol: Material Characterization

Tensile Strength and Elongation at Break: Tested according to ASTM D638 using a universal
testing machine.

Hardness (Shore A): Measured using a durometer according to ASTM D2240.

Thermal Stability (Thermogravimetric Analysis - TGA): Performed on a TGA instrument from
30°C to 600°C at a heating rate of 10°C/min in a nitrogen atmosphere.

Plasticizer Migration: Evaluated by measuring the weight loss of the PVC sample after being
in contact with activated carbon at 70°C for 24 hours, based on ASTM D1203.

Results

The following tables summarize the quantitative data obtained from the characterization of

flexible PVC formulations with varying concentrations of TMPTB compared to a control

formulation with DOP.

Table 1: Flexible PVC Formulations
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Formulation A

Formulation B

Formulation C

Component Control (phr)
(phr) (phr) (phr)
PVC Resin 100 100 100 100
DOP 50 0 0 0
TMPTB 0 40 50 60
Ca/zZn Stabilizer 3 3 3 3
Stearic Acid 0.5 0.5 0.5 0.5
Table 2: Mechanical Properties of Flexible PVC Formulations
Formulation Formulation Formulation
P t Control A (40 ph B (50 ph C (60 ph ASTM
roper r r r
pery (DOP) P P - Standard
TMPTB) TMPTB) TMPTB)
Tensile
Strength 15.2 16.5 17.8 18.5 D638
(MPa)
Elongation at
350 320 340 360 D638
Break (%)
Hardness
85 88 86 84 D2240
(Shore A)

Table 3: Thermal and Permanence Properties

Formulation B (50

Property Control (DOP) ASTM Standard
phr TMPTB)
Decomposition Temp.
210 225
(TGA, 5% wt loss, °C)
Plasticizer Migration
_ 1.2 D1203
(Weight Loss, %)
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Discussion

The results indicate that trimethylolpropane tribenzoate is an effective plasticizer for flexible
PVC. Formulations incorporating TMPTB exhibited higher tensile strength compared to the
DOP control, suggesting good compatibility and efficiency of the plasticizer. The elongation at
break was comparable to the control, indicating that good flexibility is maintained. The
hardness of the TMPTB-plasticized PVC was slightly higher at lower concentrations but
decreased with increasing TMPTB content, which is a typical behavior for plasticizers.

A significant improvement was observed in the thermal stability of the PVC formulation with
TMPTB, as evidenced by the higher decomposition temperature in the TGA analysis.
Furthermore, the lower weight loss in the migration test indicates that TMPTB has better
permanence in the PVC matrix compared to DOP, which is a desirable characteristic for long-

term applications.
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Caption: Experimental workflow for the formulation and characterization of flexible PVC.
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Caption: Influence of TMPTB on the properties of flexible PVC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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